4-(1H-1,2,4-triazole-1-yl)-7-chloro-quinoline

• Molecular Formula: C11H7ClN4
• Molecular Weight: 230.65 g/mol
• IUPAC Name: 7-chloro-4-(1,2,4-triazol-1-yl)quinoline
• InChI: InChI=1S/C11H7ClN4/c12-8-1-2-9-10(5-8)14-4-3-11(9)16-7-13-6-15-16/h1-7H
• InChI Key: RNMTYYWPUNMKGF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CN=C2C=C1Cl)N3C=NC=N3

Description

4-(1H-1,2,4-triazole-1-yl)-7-chloro-quinoline is a useful research compound. Its molecular formula is C11H7ClN4 and its molecular weight is 230.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

1.98 g of 4,7-dichloro-quinoline and 1.38 g of 1H-1,2,4-triazole are reacted in 10 ml of dimethyl formamide and worked up as described in Example 1. 2.6 g of 4-(1H-1,2,4-triazole-1-yl)-7-chloro-quinoline (Substance 2) are obtained.

Synthesis routes and methods II

Procedure details

A mixture of 1.98 g of 4,7-dichloro-quinoline, 1.38 g of 1,2,4-triazole and 10 ml of dimethyl formamide is stirred at 100° C. for 6 hours, whereupon the reaction mixture is poured into 100 ml of water and neutralized with 1 ml of a concentrated ammonium hydroxide solution. The precipitated product is filtered and recrystallized from ethanol. Thus 1.61 g of the desired product are obtained, yield 70%, Mp.: 169°-170° C.